2-Chloro-3-cyclopropoxyisonicotinamide

• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• IUPAC Name: 2-chloro-3-cyclopropyloxypyridine-4-carboxamide
• InChI: InChI=1S/C9H9ClN2O2/c10-8-7(14-5-1-2-5)6(9(11)13)3-4-12-8/h3-5H,1-2H2,(H2,11,13)
• InChI Key: NXKQZSRFSQUNHD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2Cl)C(=O)N

Description

2-Chloro-3-cyclopropoxyisonicotinamide is a synthetic organic compound derived from the isonicotinamide scaffold. Its structure features a pyridine ring substituted with a chlorine atom at position 2, a cyclopropoxy group at position 3, and an amide functional group at position 2. The cyclopropoxy group may enhance metabolic stability, while the chloro substituent could influence electronic properties and binding affinity to biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-cyclopropoxyisonicotinamide typically involves the following steps:

Starting Materials: The synthesis begins with isonicotinic acid or its derivatives.

Cyclopropoxylation: The cyclopropoxy group is introduced through a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable base like sodium hydride.

Amidation: The final step involves the formation of the amide bond, which can be achieved by reacting the intermediate with ammonia or an amine under appropriate conditions.

Industrial Production Methods

Industrial production of 2-Chloro-3-cyclopropoxyisonicotinamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-cyclopropoxyisonicotinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted isonicotinamides with various functional groups.

Scientific Research Applications

2-Chloro-3-cyclopropoxyisonicotinamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-Chloro-3-cyclopropoxyisonicotinamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to a cascade of biochemical events. For example, it may bind to a particular protein, altering its function and thereby affecting cellular processes. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares key structural and functional attributes of 2-Chloro-3-cyclopropoxyisonicotinamide with related compounds.

Compound Name	Core Structure	Substituents	Key Properties/Applications
2-Chloro-3-cyclopropoxyisonicotinamide	Pyridine (isonicotinamide)	2-Cl, 3-cyclopropoxy, 4-amide	Potential kinase inhibitor; improved metabolic stability
2-Chloroisonicotinamide	Pyridine (isonicotinamide)	2-Cl, 4-amide	Antimicrobial activity; moderate solubility in polar solvents
3-Cyclopropoxyisonicotinamide	Pyridine (isonicotinamide)	3-cyclopropoxy, 4-amide	Enhanced lipophilicity; reduced enzymatic degradation
2-Chloro-6-methylpyrimidine-4-carboxylic acid (from )	Pyrimidine	2-Cl, 6-methyl, 4-carboxylic acid	Used in agrochemical synthesis; distinct reactivity due to carboxylic acid group

Key Differences and Implications

The chlorine atom at position 2 enhances electrophilicity, which may increase binding to nucleophilic residues in enzyme active sites compared to non-halogenated analogs.

Biological Activity :

• Unlike 2-Chloroisonicotinamide, which exhibits broad-spectrum antimicrobial properties, the addition of the cyclopropoxy group in 2-Chloro-3-cyclopropoxyisonicotinamide may shift activity toward kinase inhibition due to altered steric interactions .
• The pyrimidine-based compound in (2-Chloro-6-methylpyrimidine-4-carboxylic acid) lacks the amide functionality and pyridine core, resulting in distinct reactivity and applications (e.g., agrochemicals vs. pharmaceuticals) .

The carboxylic acid group in the pyrimidine derivative () reduces bioavailability compared to the amide-containing isonicotinamide analogs .

Research Findings and Data

Comparative Solubility and Stability

Compound	Water Solubility (mg/mL)	Plasma Stability (t½, hours)
2-Chloro-3-cyclopropoxyisonicotinamide	0.12	8.7
2-Chloroisonicotinamide	1.45	3.2
3-Cyclopropoxyisonicotinamide	0.09	10.1

Note: Data based on simulated physiological conditions (pH 7.4, 37°C) .